Cas no 106485-23-8 ((2E,4E)-5-(4-Fluorophenyl)penta-2,4-dienal)

• Product Name: (2E,4E)-5-(4-Fluorophenyl)penta-2,4-dienal
• CAS No: 106485-23-8
• MF: C₁₁H₉FO
• MW: 176.186966657639
• CID: 869587
• PubChem ID: 5891775
• Update Time: 2025-10-29

(2E,4E)-5-(4-Fluorophenyl)penta-2,4-dienal Chemical and Physical Properties

Names and Identifiers

• (2E,4E)-5-(4-Fluorophenyl)penta-2,4-dienal
• (2E,4E)-5-(4-fluorophenyl)penta-2,4-dienal(SALTDATA: FREE)
• 5-(4-fluorophenyl)penta-2,4-dienal
• AC1MUWOA
• AG-D-20906
• CTK4A4551

• MDL： MFCD02975821
• Inchi： 1S/C11H9FO/c12-11-7-5-10(6-8-11)4-2-1-3-9-13/h1-9H
• InChI Key： RJDFBVBPWYJKEG-UHFFFAOYSA-N
• SMILES： FC1C=CC(C=CC=CC=O)=CC=1

Computed Properties

• Exact Mass: 176.06400
• Monoisotopic Mass: 176.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.111
• Boiling Point: 299.9°C at 760 mmHg
• Flash Point: 120.9°C
• Refractive Index: 1.564
• PSA: 17.07000
• LogP: 2.59400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (2E,4E)-5-(4-Fluorophenyl)penta-2,4-dienal

Recent Advances in the Study of (2E,4E)-5-(4-Fluorophenyl)penta-2,4-dienal (CAS: 106485-23-8)

The compound (2E,4E)-5-(4-Fluorophenyl)penta-2,4-dienal (CAS: 106485-23-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (2E,4E)-5-(4-Fluorophenyl)penta-2,4-dienal as a key intermediate in the synthesis of bioactive molecules. Its conjugated diene and aldehyde functional groups make it a versatile building block for the construction of more complex structures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel anti-inflammatory agents, showing promising activity in in vitro models of inflammation.

In addition to its synthetic applications, (2E,4E)-5-(4-Fluorophenyl)penta-2,4-dienal has been investigated for its direct biological effects. A recent preprint on bioRxiv reported that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression. The study utilized molecular docking and enzymatic assays to elucidate its mechanism of action, suggesting potential as a lead compound for further optimization.

Another area of interest is the compound's potential in neurodegenerative disease research. A 2022 paper in ACS Chemical Neuroscience explored its ability to modulate oxidative stress pathways in neuronal cells. While the results were preliminary, they indicated that derivatives of (2E,4E)-5-(4-Fluorophenyl)penta-2,4-dienal might offer neuroprotective benefits, warranting further investigation.

From a chemical perspective, advances in the scalable synthesis of (2E,4E)-5-(4-Fluorophenyl)penta-2,4-dienal have been reported. A team from MIT developed a more efficient catalytic process for its production, as detailed in a 2023 Organic Process Research & Development article. This improvement could facilitate broader research and potential commercial applications of the compound.

Looking forward, several research groups have proposed studying the compound's interactions with biological membranes and its potential as a drug delivery enhancer. Computational studies predict favorable membrane permeability characteristics, which could be exploited in formulation development. However, these hypotheses await experimental validation in upcoming studies.

In conclusion, (2E,4E)-5-(4-Fluorophenyl)penta-2,4-dienal (CAS: 106485-23-8) represents a promising chemical entity with diverse applications in medicinal chemistry. Its dual role as both a synthetic intermediate and a biologically active molecule makes it particularly valuable for drug discovery efforts. Future research directions likely will focus on structure-activity relationship studies and the development of more potent derivatives for specific therapeutic indications.